Cas no 302912-49-8 (Benzoic acid,2-(hydroxy-d)-, methyl-d3 ester (9CI))

• Product Name: Benzoic acid,2-(hydroxy-d)-, methyl-d3 ester (9CI)
• CAS No: 302912-49-8
• MF: C₈H₈O₃
• MW: 156.171969413757
• CID: 299353
• PubChem ID: 16216930
• Update Time: 2025-04-19

Benzoic acid,2-(hydroxy-d)-, methyl-d3 ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(hydroxy-d)-, methyl-d3 ester (9CI)
• trideuteriomethyl 2-deuteriooxybenzoate

• Inchi： 1S/C8H8O3/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5,9H,1H3/i1D3/hD
• InChI Key： OSWPMRLSEDHDFF-GUEYOVJQSA-N
• SMILES： O(C([2H])([2H])[2H])C(C1C=CC=CC=1O[2H])=O

Computed Properties

• Exact Mass: 156.072451097g/mol
• Monoisotopic Mass: 156.072451097g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.205 g/mL at 25 °C(lit.)
• Melting Point: −8-−7 °C(lit.)
• Boiling Point: 222 °C(lit.)
• Flash Point: 230 °F
• Refractive Index: n20/D 1.535(lit.)

Benzoic acid,2-(hydroxy-d)-, methyl-d3 ester (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 61-22-36/37/38-43-64
• Safety Instruction： 53-26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters